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An In-depth Technical Guide to the Physicochemical Properties of Isoamyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of isoamyl benzoate (also known as isopentyl benzoate). The information is

compiled from various sources to ensure accuracy and relevance for scientific and research

applications. This document includes quantitative data, detailed experimental protocols for

property determination, and a logical workflow for compound characterization.

Isoamyl Benzoate: An Overview
Isoamyl benzoate (CAS No. 94-46-2) is an organic compound, specifically a benzoate ester,

formed from the condensation of benzoic acid and isoamyl alcohol.[1] It is a colorless to pale

yellow, oily liquid recognized for its characteristic mild, sweet, and fruity aroma.[2][3][4][5][6]

This compound is utilized as a flavoring and fragrance agent in the food, cosmetic, and

perfumery industries.[4][7][8] In pharmaceutical contexts, it can be explored as a solvent or

carrier in certain formulations due to its ester functionality and solvency characteristics.[4]

Core Physicochemical Properties
The fundamental physicochemical properties of isoamyl benzoate are summarized in the table

below. These values are critical for understanding its behavior in various experimental and

formulation settings.
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Property Value Units Conditions References

Molecular

Formula
C₁₂H₁₆O₂ - - [2][4][5]

Molecular Weight 192.25 g/mol - [2][3][4][5]

Appearance
Colorless to pale

yellow oily liquid
-

Room

Temperature
[2][3][4]

Odor
Mild, sweet,

fruity, balsamic
- - [2][3][5][7]

Boiling Point 261 - 262 °C @ 760 mmHg
[2][3][7][9][10]

[11]

165 - 166 °C @ 50 mmHg [3][12]

127 - 129 °C Not specified [4]

Melting Point -37 °C -

Density 0.99 g/mL @ 25 °C [4][5][7][10][11]

0.986 - 0.992 g/cm³ @ 25 °C [3][12]

1 g/cm³ @ 20 °C [13]

Refractive Index 1.492 - 1.497 nD @ 20 °C [2][3][4][12][14]

1.494 nD @ 20 °C [5][7][9][11]

Vapor Pressure 0.026 mmHg @ 20 °C [3][12]

1 hPa @ 66 °C [5][9]

Flash Point >110 °C Closed Cup [3]

>230 °F - [5][9][12]

Solubility Insoluble - Water [1][2][3][5][6][9]

Soluble /

Miscible
-

Alcohol, organic

solvents, oils

[1][2][3][5][6][7]

[14]

LogP (o/w) 4.15 - - [3][12][15]
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Experimental Protocols for Property Determination
The following sections detail the standard methodologies for determining the key

physicochemical properties of liquid compounds like isoamyl benzoate.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point is a crucial indicator of a liquid's volatility and purity.[16] For small sample

volumes, a micro-boiling point determination is efficient.[17][18]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube (e.g., 10x75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block on a hot plate or Thiele tube with heating oil)[17]

[19]

Clamps and stand

Procedure:

Add approximately 0.5 mL of isoamyl benzoate to the small test tube.[18]

Place the capillary tube into the test tube with its open end down.[16][19]

Attach the test tube to the thermometer, ensuring the bottom of the test tube is level with the

thermometer's bulb.

Immerse the assembly into the heating block or Thiele tube. The thermometer bulb should

be positioned just above the liquid's surface to measure the vapor temperature.[18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/product/b7771434?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Begin heating gently. Initially, a stream of bubbles will emerge from the capillary tube as

trapped air expands and is expelled.[17]

As the temperature approaches the boiling point, the bubbling will become a rapid and

continuous stream as the liquid's vapor fills the capillary.[17]

Stop heating and observe carefully. The bubbling will slow down and eventually stop. The

moment the liquid is drawn back into the capillary tube, record the temperature. This is the

boiling point.[17]

Determination of Density
Density is a fundamental property defined as mass per unit volume. For liquids, it is often

determined using a pycnometer or a digital density meter.

Objective: To accurately measure the mass of a known volume of isoamyl benzoate.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance (accurate to ±0.0001 g)

Temperature-controlled water bath

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance

(m₁).

Fill the pycnometer with distilled water and place it in the temperature-controlled water bath

set to a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

Adjust the water level to the pycnometer's calibration mark, dry the exterior, and weigh it

again (m₂).

Empty and dry the pycnometer completely.
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Fill the pycnometer with isoamyl benzoate, allow it to equilibrate to the same temperature in

the water bath, adjust the volume to the mark, dry the exterior, and weigh it for a final time

(m₃).

Calculate the density (ρ) using the formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

(where ρ_water is the known density of water at the experimental temperature).

Determination of Refractive Index
The refractive index measures how light propagates through a substance and is a valuable tool

for identifying a liquid or assessing its purity.[20] It is typically measured using an Abbe

refractometer.

Objective: To measure the ratio of the speed of light in a vacuum (or air) to its speed within

isoamyl benzoate.[20]

Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (typically a sodium D-line source, 589 nm)[20]

Dropper or pipette

Procedure:

Turn on the refractometer and the light source. Connect the water circulator to the

refractometer prisms and set it to the desired temperature (e.g., 20 °C).[20]

Open the prism assembly. Using a clean dropper, place 2-3 drops of isoamyl benzoate onto

the surface of the lower prism.

Close the prisms firmly. The liquid will spread into a thin, uniform film.

Look through the eyepiece. Rotate the coarse adjustment knob until the light and dark fields

become visible in the field of view.
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Sharpen the dividing line between the fields using the dispersion correction knob.

Use the fine adjustment knob to center the sharp dividing line precisely on the crosshairs of

the reticle.

Read the refractive index value from the instrument's scale.

Clean the prism surfaces thoroughly with a suitable solvent (e.g., ethanol or acetone) and a

soft lens tissue after the measurement.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physicochemical characterization

of a liquid sample such as isoamyl benzoate.

Physicochemical Property Determination

Start: Obtain Liquid Sample
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Initial Purity Assessment
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Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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